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Compound of Interest

Compound Name: Trelanserin

Cat. No.: B1683224

Researchers and drug development professionals handling Trelanserin must adhere to
stringent safety protocols to mitigate risks and ensure a safe laboratory environment. This
guide provides essential, immediate safety and logistical information, including personal
protective equipment (PPE) recommendations, operational procedures, and disposal plans.

Hazard Identification and Classification

Trelanserin is classified as harmful if swallowed and very toxic to aquatic life with long-lasting
effects[1]. All personnel must be thoroughly familiar with the material's potential hazards before

handling.
Hazard Classification GHS Code Description
Acute Toxicity, Oral Category 4 H302: Harmful if swallowed[1]
) o H400: Very toxic to aquatic
Acute Aquatic Toxicity Category 1 ]
life[1]

) ] o H410: Very toxic to aquatic life

Chronic Aquatic Toxicity Category 1

with long lasting effects[1]

Personal Protective Equipment (PPE)

Due to the hazardous nature of Trelanserin, appropriate PPE is mandatory to prevent
exposure. The following table outlines the recommended PPE for handling this compound.
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PPE Category Item Specifications

) ) Must be worn at all times in the
] Safety Glasses with Side
Eye Protection ) laboratory to protect from
Shields or Goggles
splashes.

Nitrile or neoprene gloves are
Hand Protection Chemical-Resistant Gloves recommended. Inspect gloves

for integrity before each use.

A full-length lab coat should be
Body Protection Laboratory Coat worn to protect skin and
clothing.

All handling of powdered

Trelanserin should be
Respiratory Protection Fume Hood conducted in a certified

chemical fume hood to avoid

inhalation of dust.

Experimental Protocols: Step-by-Step Handling
Procedure

Adherence to a strict, procedural workflow is critical for the safe handling of Trelanserin. The
following steps provide a direct guide for laboratory operations.

1. Preparation:

o Ensure the work area, specifically the chemical fume hood, is clean and uncluttered.
» Verify that an eye-wash station and safety shower are accessible and operational.

o Assemble all necessary equipment and reagents before handling the compound.

e Put on all required personal protective equipment as specified in the table above.

2. Handling:
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o Conduct all weighing and transferring of Trelanserin powder within a certified chemical fume
hood to minimize inhalation risk.

» Use appropriate tools (e.g., spatulas, weighing paper) to handle the solid material. Avoid
creating dust.

» When preparing solutions, add the solid Trelanserin to the solvent slowly to prevent
splashing.

o Keep containers of Trelanserin sealed when not in use.

3. Spill Management:

 In case of a small spill, carefully clean the area using appropriate absorbent materials.
o Wear appropriate PPE during the entire cleanup process.

e Collect the spilled material and contaminated absorbent in a sealed container for proper
disposal.

» For large spills, evacuate the area and follow the institution's emergency procedures.
4. First Aid Measures:

 |If Swallowed: Call a POISON CENTER or doctor/physician immediately if you feel unwell.
Rinse mouth[1].

o Eye Contact: Remove any contact lenses, locate an eye-wash station, and flush eyes
immediately with large amounts of water. Promptly call a physician[1].

o Skin Contact: Rinse skin thoroughly with large amounts of water. Remove contaminated
clothing and shoes and call a physician[1].

 Inhalation: Immediately relocate yourself or the affected person to fresh air[1].

Disposal Plan
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Proper disposal of Trelanserin and associated waste is crucial to prevent environmental
contamination, given its high aquatic toxicity[1].

Waste Type Disposal Procedure

Dispose of as hazardous waste through an
Unused Trelanserin approved waste disposal plant[1]. Do not

dispose of down the drain.

Collect in a designated, sealed hazardous waste

Contaminated Labware (e.g., vials, pipette tips) )
container.

Contaminated PPE (e.g., gloves, disposable lab  Place in a sealed bag and dispose of as

coats) hazardous chemical waste.

Trelanserin Handling Workflow

The following diagram illustrates the logical workflow for the safe handling of Trelanserin, from

preparation to disposal.
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Caption: Workflow for safe handling of Trelanserin.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1683224#personal-protective-equipment-for-
handling-trelanserin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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